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Compound of Interest

Compound Name: 1,8-Octanedithiol

Cat. No.: B075322 Get Quote

An in-depth guide for scientists and drug development professionals on the synthesis,

purification, and characterization of 1,8-octanedithiol, a crucial reagent in various research

applications.

Introduction
1,8-Octanedithiol is a linear alkanedithiol that finds extensive application in surface chemistry,

particularly in the formation of self-assembled monolayers (SAMs) on metal surfaces like gold,

silver, and copper. Its two terminal thiol groups allow for the creation of stable, organized

molecular layers with applications in nanoscience, electronics, and biomaterials. The purity of

1,8-octanedithiol is paramount for achieving well-ordered and defect-free SAMs. This

technical guide provides a comprehensive overview of a common and effective method for the

synthesis of 1,8-octanedithiol, along with detailed protocols for its purification to a high degree

of purity suitable for research purposes.

Synthesis of 1,8-Octanedithiol
A widely employed and reliable method for the synthesis of 1,8-octanedithiol involves a two-

step process starting from the commercially available 1,8-dibromooctane. The first step is the

formation of a bis-isothiouronium salt by reacting 1,8-dibromooctane with thiourea. The

subsequent step involves the hydrolysis of this salt under basic conditions to yield the desired

1,8-octanedithiol.
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Caption: Synthesis of 1,8-Octanedithiol from 1,8-dibromooctane.

Experimental Protocol: Synthesis
Materials:

1,8-Dibromooctane

Thiourea

Ethanol (95%)

Sodium Hydroxide (NaOH)

Hydrochloric Acid (HCl, concentrated)

Dichloromethane

Anhydrous Magnesium Sulfate

Deionized Water

Procedure:

Step 1: Formation of the Bis-isothiouronium Salt

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve

1,8-dibromooctane (1 mole equivalent) in 95% ethanol.
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Add thiourea (2.2 mole equivalents) to the solution.

Heat the mixture to reflux with stirring for a period of 3-4 hours. During this time, a white

precipitate of the bis-isothiouronium salt will form.

After the reflux period, cool the reaction mixture to room temperature.

Collect the white precipitate by vacuum filtration and wash it with cold ethanol to remove any

unreacted starting materials.

The resulting bis-isothiouronium salt can be used in the next step without further purification.

Step 2: Hydrolysis to 1,8-Octanedithiol

Suspend the crude bis-isothiouronium salt in a solution of sodium hydroxide (e.g., 10%

aqueous solution).

Heat the mixture to reflux with vigorous stirring for 2-3 hours. The hydrolysis of the salt will

result in the formation of 1,8-octanedithiol.

After cooling the reaction mixture to room temperature, carefully acidify it with concentrated

hydrochloric acid until it reaches a pH of approximately 1-2. This step protonates the thiolate

to form the thiol.

Extract the aqueous mixture with dichloromethane (3 x volumes).

Combine the organic extracts and wash them with deionized water and then with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent

under reduced pressure using a rotary evaporator. The crude product will be a yellowish oil.

Table 1: Reagent Quantities for Synthesis
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Reagent
Molar Mass ( g/mol
)

Moles Mass/Volume

1,8-Dibromooctane 272.02 1.0 Specify mass

Thiourea 76.12 2.2 Specify mass

Ethanol (95%) - - Specify volume

Sodium Hydroxide 40.00 In excess Specify mass/conc.

Hydrochloric Acid 36.46 To pH 1-2 Specify volume

Dichloromethane - - Specify volume

Purification of 1,8-Octanedithiol
The crude 1,8-octanedithiol obtained from the synthesis typically contains impurities such as

unreacted starting materials, byproducts, and disulfide polymers. For most research

applications, high purity is essential. Vacuum distillation is the most effective method for

purifying 1,8-octanedithiol.

Purification Workflow

Crude 1,8-Octanedithiol Vacuum Distillation Pure 1,8-Octanedithiol

Characterization (NMR, GC-MS)

Storage (Inert Atmosphere)
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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